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Abstract

5-Methyl-2,4-piperidinedione is a heterocyclic organic compound belonging to the
piperidinedione class of molecules. The piperidine ring is a prevalent scaffold in medicinal
chemistry, and its derivatives have shown a wide range of biological activities.[1] This technical
guide provides a comprehensive overview of the core properties of 5-methyl-2,4-
piperidinedione, including its chemical structure, physicochemical properties, a plausible
synthetic route, and a discussion of its potential biological significance. This document is
intended to serve as a foundational resource for researchers and professionals engaged in
drug discovery and development.

Chemical Identity and Core Properties

5-Methyl-2,4-piperidinedione is characterized by a six-membered piperidine ring containing
two carbonyl groups at positions 2 and 4, and a methyl group at position 5.
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Property Value Source
CAS Number 118263-96-0 [2][3][4]
Molecular Formula CeHsNO2 [2][5]
Molecular Weight 127.14 g/mol [2][5]
IUPAC Name 5-methylpiperidine-2,4-dione

Synonyms 2,4-Piperidinedione, 5-methyl- [2][3]
Predicted Boiling Point 337.9+35.0°C [2][5]
Predicted Density 1.101 + 0.06 g/cm?3 [2][5]
Predicted pKa 12.04 £ 0.70 [2]
Appearance Solid (inferred from supplier 3]

data)

Note: The physical properties listed above are predicted values and should be confirmed

through experimental validation.

Synthesis and Mechanistic Insights

A specific, detailed synthesis protocol for 5-methyl-2,4-piperidinedione is not readily available

in the reviewed literature. However, based on established methods for the synthesis of

substituted piperidine-2,4-diones, a plausible and efficient route is the Dieckmann cyclization.

[6][71[8][9] This intramolecular condensation reaction is a powerful tool for the formation of five-
and six-membered rings.[9]

Proposed Synthetic Pathway: Dieckmann Cyclization

The synthesis of 5-methyl-2,4-piperidinedione via Dieckmann cyclization would likely involve
the following key steps:

» Preparation of a 3-amino ester: This would serve as a crucial starting material.

o Acylation with a malonic acid derivative: This step would form an N-acyl--amino diester.
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 Intramolecular Dieckmann Condensation: The diester would then undergo a base-mediated
intramolecular cyclization to form the piperidinedione ring.

o Hydrolysis and Decarboxylation: The resulting 3-keto ester would be hydrolyzed and
decarboxylated to yield the final product.

B-keto ester intermediate Hydrolysis &
Decarboxylation

Potential Potential
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Caption: Potential therapeutic areas for 5-methyl-2,4-piperidinedione.

Analytical Characterization

To date, specific spectroscopic data (NMR, IR, Mass Spectrometry) for 5-methyl-2,4-
piperidinedione has not been published in readily accessible literature. For researchers
synthesizing this compound, the following analytical techniques would be essential for
structural confirmation.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: Expected signals would include a doublet for the methyl group, multiplets for the
methylene and methine protons on the piperidine ring, and a broad singlet for the N-H
proton.

e 13C NMR: Expected signals would include two distinct carbonyl carbons, and aliphatic
carbons corresponding to the methyl, methylene, and methine groups.
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Infrared (IR) Spectroscopy

The IR spectrum would be expected to show characteristic absorption bands for the N-H
stretching vibration and strong absorption bands for the two C=0 (carbonyl) stretching
vibrations.

Mass Spectrometry (MS)

Mass spectrometry would be used to confirm the molecular weight of the compound. The
fragmentation pattern could provide further structural information.

Safety and Handling

A specific Material Safety Data Sheet (MSDS) for 5-methyl-2,4-piperidinedione is not
currently available. However, based on the general hazards associated with piperidine
derivatives and dione structures, the following precautions are recommended:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat. [10][11][12][13]* Ventilation: Work in a well-ventilated area or under a
chemical fume hood. [10][11][12][13]* Handling: Avoid inhalation, ingestion, and contact with
skin and eyes. [10][11][12][13]* Storage: Store in a cool, dry, and well-ventilated place away
from incompatible materials. [10][11][12][13] It is imperative to conduct a thorough risk
assessment before handling this compound.

Future Directions

5-Methyl-2,4-piperidinedione represents a chemical entity with unexplored potential. Future
research should focus on:

e Development of a robust and scalable synthesis protocol.
o Full experimental characterization of its physicochemical properties.
o Comprehensive spectroscopic analysis to confirm its structure.

» Screening for a wide range of biological activities to identify potential therapeutic
applications.
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 Toxicological studies to determine its safety profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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